Cas no 73456-99-2 (3-Amino-3-(furan-2-yl)propanoic acid)

• Product Name: 3-Amino-3-(furan-2-yl)propanoic acid
• CAS No: 73456-99-2
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD01014233
• CID: 552326
• PubChem ID: 565849
• Update Time: 2025-07-19

3-Amino-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(furan-2-yl)propanoic acid
• 2-Furanpropanoic acid, b-amino-
• 3-Amino-3-(2-furyl) propanoic acid
• 3-Amino-3-(furan-2-yl)-propionic acid
• 3-Amino-3-furan-2-yl-propionic acid
• (+/-)-3-amino-3-(2-furyl)propanoic acid
• 001588
• 2-(1-Amino-2-carboxyethyl)furan
• 3-Amino-3-(2'-furan)-propionic acid
• 3-Amino-3-(fur-2-yl)propanoic acid
• 3-amino-3-[2]furyl-propionic acid
• 3-Amino-3-[2]furyl-propionsaeure
• AG-G-90580
• ST038827
• ZERO
• 3-AMINO-3-FURAN-2-YL-PROPIONICACID
• EN300-256668
• 73456-99-2
• STK501191
• Propanoic acid, 3-amino-3-(2-furyl)-
• Oprea1_274685
• SR-01000597143-1
• AC-31011
• CHEMBL2273028
• beta-(2-Furanyl)-beta-alanine
• YIKVKIOGYSPIMP-UHFFFAOYSA-N
• BB 0220576
• BBL005138
• F0917-7534
• N12538
• MFCD01014233
• AB20743
• Oprea1_170298
• AKOS000189667
• 3-Amino-3-(furan-2-yl)propanoicacid
• FT-0729642
• 3-amino-3-(2-furyl)propanoic acid
• 2-Furanpropionic acid, .beta.-amino-
• DTXSID40340578
• 6R-0637
• A925810
• 3-(2-Furyl)-beta-alanine
• SCHEMBL3869074
• AKOS016142917
• AB20746
• BETA-(FURYL)-BETA-AMINOPROPIONIC ACID
• EU-0099961
• SR-01000597143
• 3-(2-Furyl)-beta-alanine #
• CS-0132999
• AC-10220
• AB07979
• (S)-3-Amino-3-(2-furyl)-propionicacid
• DB-027752
• (S)-3-AMINO-3-FURAN-2-YL-PROPIONIC ACID
• ALBB-006074

• MDL： MFCD01014233
• Inchi： 1S/C7H9NO3/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)
• InChI Key： YIKVKIOGYSPIMP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 253.5°C at 760 mmHg
• Flash Point: 107.1°C
• Refractive Index: 1.539

3-Amino-3-(furan-2-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(furan-2-yl)propanoic acid

Recent Advances in the Study of 3-Amino-3-(furan-2-yl)propanoic acid (CAS: 73456-99-2)

3-Amino-3-(furan-2-yl)propanoic acid (CAS: 73456-99-2) is a furan-containing β-amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block for the synthesis of bioactive molecules and has potential applications in drug discovery and development. Recent studies have explored its role as a precursor for novel heterocyclic compounds, its biological activities, and its utility in peptidomimetics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential therapeutic applications.

One of the key areas of research involving 3-Amino-3-(furan-2-yl)propanoic acid is its use in the design of peptidomimetics. Peptidomimetics are compounds that mimic the structure and function of peptides but exhibit improved stability and bioavailability. The furan ring in this amino acid derivative provides a unique structural motif that can enhance interactions with biological targets. Recent studies have demonstrated its incorporation into peptide backbones to modulate conformational properties and improve binding affinity to specific receptors. For instance, researchers have successfully synthesized furan-based peptidomimetics targeting enzyme inhibitors and GPCRs, showcasing the compound's versatility in drug design.

In addition to its role in peptidomimetics, 3-Amino-3-(furan-2-yl)propanoic acid has been investigated for its potential as a scaffold for the synthesis of heterocyclic compounds. Furan-containing heterocycles are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent synthetic methodologies have focused on optimizing the efficiency and yield of reactions involving this compound, such as cyclization and cross-coupling reactions. These advancements have enabled the production of novel furan-based heterocycles with promising biological activities, further expanding the compound's utility in medicinal chemistry.

The biological activities of 3-Amino-3-(furan-2-yl)propanoic acid and its derivatives have also been a subject of recent research. Preliminary in vitro and in vivo studies have indicated that certain derivatives exhibit notable antimicrobial and anticancer properties. For example, furan-containing analogs have shown inhibitory effects against bacterial pathogens and cancer cell lines, suggesting their potential as lead compounds for further development. Mechanistic studies are ongoing to elucidate the molecular targets and pathways involved in these activities, which could pave the way for the discovery of new therapeutic agents.

Despite the promising findings, challenges remain in the development and application of 3-Amino-3-(furan-2-yl)propanoic acid-based compounds. Issues such as synthetic scalability, metabolic stability, and toxicity profiles need to be addressed to translate these discoveries into clinically viable drugs. Future research directions may include the exploration of novel synthetic routes, structure-activity relationship (SAR) studies, and preclinical evaluations to optimize the pharmacological properties of these compounds. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this field.

In conclusion, 3-Amino-3-(furan-2-yl)propanoic acid (CAS: 73456-99-2) represents a valuable scaffold in chemical biology and medicinal chemistry, with diverse applications in drug discovery. Recent studies have highlighted its potential in peptidomimetics, heterocyclic synthesis, and therapeutic development. Continued research efforts are expected to uncover new opportunities and overcome existing challenges, ultimately contributing to the advancement of innovative pharmaceutical agents.